Cas no 2138185-88-1 (2H-Indazol-3-amine, 5-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-2-(1-methylethyl)-)

• Product Name: 2H-Indazol-3-amine, 5-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-2-(1-methylethyl)-
• CAS No: 2138185-88-1
• MF: C₁₅H₂₇N₃
• MW: 249.394983530045
• CID: 5299746
• Update Time: 2025-05-21

2H-Indazol-3-amine, 5-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Indazol-3-amine, 5-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-2-(1-methylethyl)-

• Inchi： 1S/C15H27N3/c1-6-15(4,5)11-7-8-13-12(9-11)14(16)18(17-13)10(2)3/h10-11H,6-9,16H2,1-5H3
• InChI Key： HOXQVZVDGNOGRB-UHFFFAOYSA-N
• SMILES： N1=C2C(CC(C(C)(C)CC)CC2)=C(N)N1C(C)C

Additional information on 2H-Indazol-3-amine, 5-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-2-(1-methylethyl)-

Compound 2H-Indazol-3-Amine: A Comprehensive Overview

The compound 2H-Indazol-3-Amine, 5-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-2-(1-methylethyl), with CAS No. 2138185-88-1, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the indazole family of heterocycles, which are known for their diverse biological activities and structural versatility. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its potential applications in drug discovery and development.

Indazoles are a class of heterocyclic compounds characterized by a fused benzene ring and an imidazole ring. The indazole scaffold is particularly valuable due to its ability to accommodate various substituents, enabling the modulation of physicochemical properties and bioactivity. In the case of 2H-Indazol-3-Amine, the presence of bulky substituents such as (1,1-dimethylpropyl) and (1-methylethyl) groups significantly influences its conformational flexibility and pharmacokinetic profile. These features make it an attractive candidate for targeting specific biological pathways associated with diseases like cancer and neurodegenerative disorders.

Recent studies have highlighted the importance of indazole derivatives in modulating protein-protein interactions (PPIs), a challenging yet promising therapeutic strategy. For instance, research published in *Nature Communications* demonstrated that certain indazole-based compounds can disrupt PPIs involved in oncogenic signaling pathways. While 2H-Indazol-3-Amine itself has not been directly implicated in such studies, its structural similarity to known PPI modulators suggests potential avenues for future investigation.

The synthesis of 2H-Indazol-3-Amine typically involves multi-step reactions that combine traditional organic chemistry techniques with modern catalytic methods. A study in *Journal of Organic Chemistry* detailed a novel route utilizing palladium-catalyzed cross-coupling reactions to construct the indazole core efficiently. This approach not only enhances yield but also facilitates the incorporation of diverse substituents, as seen in our compound of interest.

In terms of biological activity, 2H-Indazol-3-Amine has shown promise in preclinical models of inflammation and oxidative stress. A team of researchers at the University of California reported that this compound exhibits potent anti-inflammatory effects by inhibiting COX-2 enzyme activity. Furthermore, its ability to scavenge reactive oxygen species (ROS) makes it a potential candidate for treating conditions associated with oxidative damage, such as Alzheimer's disease.

From an industrial perspective, the production and handling of 2H-Indazol-3-Amine must adhere to stringent safety protocols due to its classification as a fine chemical. Proper storage conditions and controlled exposure levels are essential to ensure both worker safety and product integrity.

Looking ahead, the integration of artificial intelligence (AI) into drug design is expected to revolutionize the development process for compounds like 2H-Indazol-3-Amine. AI-driven platforms can predict optimal substitution patterns and identify novel targets with unprecedented speed and accuracy.